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Compound of Interest

Compound Name: Dynamin inhibitory peptide

Cat. No.: B612454

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Dynamin inhibitory peptide, including detailed operational and disposal plans to
foster a secure research environment.

When working with Dynamin inhibitory peptide, a compound that competitively blocks the
binding of dynamin to amphiphysin and prevents endocytosis, adherence to strict safety
protocols is crucial to minimize risk and ensure the integrity of your experiments. This
document outlines the necessary personal protective equipment (PPE), handling procedures,
and disposal methods based on available safety data.

Personal Protective Equipment (PPE)

The appropriate PPE must be worn at all times when handling Dynamin inhibitory peptide to
prevent exposure. The recommended protective gear includes:

o Eye and Face Protection: Use safety glasses with side-shields or a face shield that has been
tested and approved under government standards such as NIOSH (US) or EN 166 (EU).[1]

o Hand Protection: Handle the peptide with gloves.[1] Gloves should be inspected before use
and removed using the proper technique to avoid skin contact.[1] Dispose of contaminated
gloves after use in accordance with laboratory best practices and applicable laws.[1] After
handling, wash and dry your hands thoroughly.[1]
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o Body Protection: A complete suit that protects against chemicals is recommended. The type
of protective equipment should be chosen based on the concentration and amount of the

hazardous substance at the specific workplace.

o Respiratory Protection: For nuisance exposures, a type P95 (US) or type P1 (EU EN 143)

particle respirator is advised.

Hazard Identification and Safety Precautions

Dynamin inhibitory peptide is classified as having acute oral toxicity (Category 4) and may
cause skin and eye irritation. Therefore, it is essential to avoid contact with skin and eyes, as
well as the formation of dust and aerosols. Ensure that there is appropriate exhaust ventilation

in areas where dust may be formed.

Hazard Classification Precautionary Measures

Avoid ingestion. Wash hands thoroughly after

Acute Toxicity, Oral (Category 4) handi
andling.

Wear protective gloves and clothing to prevent

Skin Corrosion/Irritation ]
skin contact.

Eye Damage/Irritation Wear safety glasses or a face shield.

Handle in a well-ventilated area, preferably with

Dust/Aerosol Formation o
exhaust ventilation.

Experimental Workflow for Handling Dynamin
Inhibitory Peptide

The following diagram outlines the standard operating procedure for the safe handling of
Dynamin inhibitory peptide, from receiving the compound to its final disposal. Adherence to
this workflow is critical for minimizing exposure and ensuring a safe laboratory environment.
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Figure 1. Workflow for Safe Handling of Dynamin Inhibitory Peptide.
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Storage and Disposal

Proper storage and disposal are critical components of laboratory safety when working with
Dynamin inhibitory peptide.

Storage:
» The peptide should be stored desiccated at -20°C.
Disposal:

» To dispose of surplus and non-recyclable solutions, it is necessary to contact a licensed
professional waste disposal company.

» Contaminated packaging should be disposed of as unused product.

o Always adhere to local, state, and federal regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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